Cas no 70250-73-6 (3-Butyn-1-ol, 4-(4-fluorophenyl)-)

• Product Name: 3-Butyn-1-ol, 4-(4-fluorophenyl)-
• CAS No: 70250-73-6
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 547530
• PubChem ID: 12478440
• Update Time: 2025-04-19

3-Butyn-1-ol, 4-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-1-ol, 4-(4-fluorophenyl)-
• 4-(4-fluorophenyl)but-3-yn-1-ol
• DTXSID90499787
• 4-(4-Fluorophenyl)-3-butynol
• 4-(4-Fluoro-phenyl)-but-3-yn-1-ol
• 70250-73-6
• ZYPUNNWUDIUBBO-UHFFFAOYSA-N
• 4-(4-fluorophenyl)-3-butyn-1-ol
• 4-(4-Fluorophenyl)-3butyn-1-ol
• AKOS010018647
• SCHEMBL2953375

• Inchi： 1S/C10H9FO/c11-10-6-4-9(5-7-10)3-1-2-8-12/h4-7,12H,2,8H2
• InChI Key： ZYPUNNWUDIUBBO-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#CCCO)=CC=1

Computed Properties

• Exact Mass: 164.06377
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23